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Compound of Interest

Compound Name: Cardiogenol C

Cat. No.: B1247813 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Cardiogenol C, a diaminopyrimidine compound used to induce

cardiomyogenesis in embryonic stem cells, requires careful management throughout its

lifecycle, including its ultimate disposal.[1][2][3] This guide provides essential, step-by-step

information for the proper disposal of Cardiogenol C, aligning with general best practices for

laboratory chemical waste management.

Core Principles of Chemical Waste Disposal
The disposal of any chemical waste, including Cardiogenol C, is governed by local, state, and

federal regulations. A core principle is that chemical waste should not be disposed of in the

regular trash or down the sanitary sewer system.[4][5] Instead, it must be managed as

hazardous waste, requiring proper labeling, containment, and disposal through a licensed

waste management facility.

Quantitative Data Summary
The following table summarizes key quantitative data for Cardiogenol C (hydrochloride).
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Parameter Value Citations

CAS Number 671225-39-1

Molecular Formula C₁₃H₁₆N₄O₂ • HCl

Formula Weight 296.8 g/mol

Purity ≥97%

Melting Point 155 - 156 °C

Solubility in DMF 25 mg/mL

Solubility in DMSO 20 mg/mL

Solubility in Ethanol 1 mg/mL

Solubility in PBS (pH 7.2) 10 mg/mL

Storage Temperature -20°C

Step-by-Step Disposal Procedures for Cardiogenol
C
While specific protocols may vary based on institutional guidelines and local regulations, the

following steps provide a general framework for the safe disposal of Cardiogenol C.

1. Personal Protective Equipment (PPE): Before handling Cardiogenol C for disposal, ensure

you are wearing the appropriate PPE. This is critical to avoid skin, eye, and respiratory

exposure.

Eye Protection: Wear safety goggles with side-shields.

Hand Protection: Use chemical-resistant gloves, such as nitrile gloves.

Body Protection: A lab coat or other impervious clothing is necessary to protect your skin.

Respiratory Protection: If handling the powder outside of a fume hood or in a poorly

ventilated area, a suitable respirator should be used. Handle in a fume hood whenever

possible.
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2. Waste Segregation and Collection: Proper segregation of chemical waste is crucial to

prevent dangerous reactions and to ensure compliant disposal.

Solid Waste: Collect unused or contaminated solid Cardiogenol C in a clearly labeled,

sealed container. This includes any contaminated lab supplies like weighing paper or pipette

tips. The container should be compatible with the chemical.

Liquid Waste: Solutions containing Cardiogenol C should be collected in a separate, sealed,

and clearly labeled waste container. Do not mix with other incompatible waste streams.

Empty Containers: Empty Cardiogenol C containers should be triple-rinsed with a suitable

solvent. The rinsate should be collected and disposed of as liquid chemical waste. The

rinsed container can then be disposed of according to your institution's guidelines for empty

chemical containers.

3. Labeling and Storage: Properly label all waste containers with the following information:

The words "Hazardous Waste"

The full chemical name: "Cardiogenol C" or "2-[[2-[(4-methoxyphenyl)amino]-4-

pyrimidinyl]amino]-ethanol hydrochloride"

The concentration and quantity of the waste

The date of accumulation

Any associated hazards (e.g., "Irritant")

Store the sealed waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials, until they are collected for disposal.

4. Disposal: The final step is the disposal of the collected waste through the proper channels.

Contact your Institution's Environmental Health and Safety (EHS) Department: Your EHS

department will provide specific instructions and arrange for the pickup of the hazardous

waste.
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Use an Approved Waste Disposal Plant: The waste will be transported to a licensed and

approved waste disposal plant for proper treatment and disposal in accordance with all

applicable regulations.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Cardiogenol C
waste.
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Caption: Workflow for the proper disposal of Cardiogenol C waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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